Cas no 1804412-35-8 (Methyl 2-iodobenzo[d]oxazole-5-acetate)

• Product Name: Methyl 2-iodobenzo[d]oxazole-5-acetate
• CAS No: 1804412-35-8
• MF: C₁₀H₈INO₃
• MW: 317.079895019531
• CID: 4819299
• Update Time: 2025-06-11

Methyl 2-iodobenzo[d]oxazole-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodobenzo[d]oxazole-5-acetate

• Inchi： 1S/C10H8INO3/c1-14-9(13)5-6-2-3-8-7(4-6)12-10(11)15-8/h2-4H,5H2,1H3
• InChI Key： XINSIMIHPMQHDG-UHFFFAOYSA-N
• SMILES： IC1=NC2=C(C=CC(=C2)CC(=O)OC)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3

Additional information on Methyl 2-iodobenzo[d]oxazole-5-acetate

Methyl 2-iodobenzo[d]oxazole-5-acetate (CAS No. 1804412-35-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-iodobenzo[d]oxazole-5-acetate (CAS No. 1804412-35-8) is a highly valuable intermediate in the realm of pharmaceutical synthesis, particularly in the development of bioactive molecules targeting various therapeutic pathways. This compound, characterized by its unique structural framework comprising an iodo-substituted benzo[d]oxazole core linked to an acetic acid methyl ester, has garnered significant attention due to its versatility and reactivity. The presence of the iodine atom at the 2-position enhances its utility as a synthetic precursor, facilitating diverse chemical transformations essential for constructing complex drug candidates.

The benzo[d]oxazole scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. It is prominently featured in numerous pharmacophores across different drug classes, including those targeting neurological disorders, cancer, and infectious diseases. The acetic acid methyl ester moiety further extends its synthetic potential, allowing for facile modifications such as hydrolysis to yield a carboxylic acid or esterification to introduce additional functional groups. These attributes make Methyl 2-iodobenzo[d]oxazole-5-acetate an indispensable building block for medicinal chemists aiming to develop novel therapeutic agents.

Recent advancements in synthetic methodologies have highlighted the compound's role in constructing heterocyclic derivatives with enhanced pharmacological properties. For instance, palladium-catalyzed cross-coupling reactions leveraging the iodine atom have been extensively employed to introduce aryl or vinyl groups at various positions of the benzo[d]oxazole ring. Such transformations have led to the discovery of novel compounds exhibiting improved binding affinity and selectivity against biological targets. Moreover, the compound's compatibility with transition-metal-catalyzed C-H activation strategies has opened new avenues for streamlined synthetic routes, reducing the number of steps and improving overall yields.

In the context of drug discovery, Methyl 2-iodobenzo[d]oxazole-5-acetate has been instrumental in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The benzo[d]oxazole core is often integrated into kinase inhibitors due to its ability to mimic ATP binding pockets and disrupt enzyme activity. By strategically modifying the substituents on this scaffold, researchers have identified potent inhibitors that selectively target specific kinases implicated in disease progression. The iodine substituent further aids in tuning the electronic properties of the molecule, enhancing its interaction with the active site of the target enzyme.

The compound's significance extends beyond oncology; it has also been explored in the development of antiviral and antibacterial agents. The structural motif of benzo[d]oxazole is known to exhibit antiviral activity by interfering with viral replication processes. Researchers have utilized Methyl 2-iodobenzo[d]oxazole-5-acetate as a starting material to synthesize derivatives that inhibit viral proteases or polymerases. Similarly, its derivatives have shown promising antibacterial activity by disrupting bacterial cell wall synthesis or inhibiting essential metabolic pathways. These findings underscore the compound's broad applicability in addressing diverse therapeutic challenges.

The synthesis of Methyl 2-iodobenzo[d]oxazole-5-acetate itself is a testament to modern synthetic organic chemistry techniques. Traditional methods often involved multi-step sequences with moderate yields and harsh reaction conditions. However, recent innovations have enabled more efficient and sustainable synthetic routes. For example, one such approach involves a one-pot reaction sequence where benzoyl chloride reacts with o-hydroxyaniline under controlled conditions to form benzo[d]oxazole, followed by iodination at the 2-position and esterification at the 5-position. This streamlined process not only improves atom economy but also minimizes waste generation, aligning with green chemistry principles.

The compound's stability under various storage conditions is another critical factor contributing to its utility in pharmaceutical research. Studies have demonstrated that Methyl 2-iodobenzo[d]oxazole-5-acetate maintains its integrity when stored under inert atmospheres at room temperature or refrigerated conditions. This stability ensures consistent quality throughout multiple research cycles, reducing variability in experimental outcomes. Additionally, advancements in purification techniques such as column chromatography and recrystallization have enhanced the purity of available batches, further bolstering its reliability as a research tool.

From a commercial perspective, Methyl 2-iodobenzo[d]oxazole-5-acetate is widely available from specialized chemical suppliers catering to pharmaceutical and academic research communities. The demand for this intermediate continues to grow as new drug candidates are developed using it as a key building block. Suppliers often provide high-purity grades suitable for sensitive applications such as crystallographic studies or high-throughput screening assays. Furthermore, custom synthesis services are available for researchers requiring specific modifications or custom quantities tailored to their project needs.

The future prospects of Methyl 2-iodobenzo[d]oxazole-5-acetate are promising, with ongoing research exploring novel applications and synthetic strategies. For instance, biocatalytic approaches using engineered enzymes are being investigated to facilitate selective functionalization at challenging positions within the molecule without resorting to harsh chemical conditions. Such methods would not only improve sustainability but also enable access to previously inaccessible derivatives with unique biological profiles. Moreover, computational modeling techniques are being employed alongside experimental data to predict optimal synthetic pathways and predict potential drug-like properties of newly synthesized compounds.

In conclusion, Methyl 2-iodobenzo[d]oxazole-5-acetate (CAS No.1804412-35-8) stands as a cornerstone intermediate in modern pharmaceutical synthesis due to its structural versatility and reactivity. Its role in developing bioactive molecules targeting diverse therapeutic areas highlights its importance in drug discovery efforts worldwide. As synthetic methodologies continue to evolve towards greater efficiency and sustainability, Methyl 2-iodobenzo[d] oxazole-5-acetate (CAS No.1804412^-< strong>35^-< strong>8) .